3-(trimethylsilyl)prop-2-ynoyl chloride
Description
3-(trimethylsilyl)prop-2-ynoyl chloride is a chemical compound used in laboratory settings and for the manufacture of other substances . It is also used in scientific research and development .
Synthesis Analysis
The synthesis of 3-(trimethylsilyl)prop-2-ynoyl chloride involves the hydrohalogenation of 3-trimethylsilylpropynoic acid with thionyl chloride in DMF, followed by treatment with oxalyl chloride . The yield of this process was reported to be 40% based on the initial acid .Molecular Structure Analysis
The molecular structure of 3-(trimethylsilyl)prop-2-ynoyl chloride can be analyzed using various spectroscopic techniques. For instance, its IR spectrum shows peaks at 3237 cm-1 (NH), 1664 cm-1 (C=O), 1643 cm-1 (C=O), 1596 cm-1 (C=C arom), 1583 cm-1 (C=C arom), 1542 cm-1 (δNH), 1252 cm-1 (Si–C), 847 cm-1 (Si–C), and 757 cm-1 (Si–C) .Chemical Reactions Analysis
3-(trimethylsilyl)prop-2-ynoyl chloride can react with various amines, amino alcohols, 2-amino-4-methylpentanoic acid, and hydrazines to synthesize a number of previously unknown and difficultly accessible polyfunctional β-chloro-β-(trimethylsilyl)prop-2-enoic acid amides and hydrazides .Safety and Hazards
3-(trimethylsilyl)prop-2-ynoyl chloride is classified as a flammable liquid and vapor. It can cause severe skin burns and eye damage, and may cause respiratory irritation . Safety measures include avoiding ingestion and inhalation, not allowing contact with water, keeping away from open flames, hot surfaces, and sources of ignition, using only non-sparking tools, and taking precautionary measures against static discharges .
Future Directions
The future directions of research involving 3-(trimethylsilyl)prop-2-ynoyl chloride could involve its use in the synthesis of various biologically active compounds. For instance, an enamide fragment, which can be synthesized from 3-(trimethylsilyl)prop-2-ynoyl chloride, is present in molecules of many biologically active natural products . These include various antibiotics, macrocyclic lactones, and lactam macrolides . Therefore, 3-(trimethylsilyl)prop-2-ynoyl chloride could play a crucial role in the development of new drugs and therapies.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(trimethylsilyl)prop-2-ynoyl chloride involves the reaction of propargyl alcohol with trimethylsilyl chloride followed by reaction with thionyl chloride.", "Starting Materials": [ "Propargyl alcohol", "Trimethylsilyl chloride", "Thionyl chloride" ], "Reaction": [ "Step 1: Propargyl alcohol is reacted with trimethylsilyl chloride in the presence of a base such as triethylamine to form 3-(trimethylsilyl)prop-2-ynol.", "Step 2: Thionyl chloride is added to the reaction mixture to convert the alcohol to the corresponding chloride, 3-(trimethylsilyl)prop-2-ynoyl chloride.", "Step 3: The product is purified by distillation or column chromatography." ] } | |
CAS RN |
66224-70-2 |
Product Name |
3-(trimethylsilyl)prop-2-ynoyl chloride |
Molecular Formula |
C6H9ClOSi |
Molecular Weight |
160.7 |
Purity |
95 |
Origin of Product |
United States |
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